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Compound of Interest

Compound Name: Gnf-2

Cat. No.: B1684429 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of Gnf-2. Adherence to these guidelines is critical to ensure a

safe laboratory environment and the integrity of your research.

Gnf-2 is an allosteric inhibitor of Bcr-Abl tyrosine kinase, widely used in cancer research.[1] It is

a white to off-white powder.[1] Understanding its properties is key to safe handling.

Chemical and Physical Properties
A summary of the key quantitative data for Gnf-2 is provided in the table below for easy

reference.
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Property Value

CAS Number 778270-11-4[1][2]

Molecular Formula C18H13F3N4O2[1][2]

Molecular Weight 374.32 g/mol [1][2]

Appearance White to off-white powder[1]

Solubility
Insoluble in water and ethanol[1]. Soluble in

DMSO (up to 100 mM).

Purity ≥98%[1]

Storage Temperature
Ambient[1], some suppliers recommend +4°C or

long-term at -20°C to -80°C[3]

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling Gnf-2 to minimize

exposure and ensure personal safety.

Eye Protection: Wear chemical safety goggles or a face shield.[4]

Hand Protection: Chemical-resistant gloves, such as nitrile gloves, are required.[4][5]

Consider double-gloving for added protection.[5]

Body Protection: A laboratory coat must be worn. For procedures with a risk of splashing, a

chemically resistant apron or coveralls should be used.

Respiratory Protection: If handling the powder outside of a certified chemical fume hood or if

aerosolization is possible, a NIOSH-approved respirator with a P2 filter is necessary.[4]

Operational Plan: Step-by-Step Handling Protocol
1. Preparation and Weighing:

Always handle the solid form of Gnf-2 within a certified chemical fume hood to avoid

inhalation of the powder.
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Use a dedicated, calibrated analytical balance for weighing.

Employ anti-static measures when handling the powder to prevent dispersal.

2. Dissolution:

Gnf-2 is typically dissolved in Dimethyl Sulfoxide (DMSO).[1]

Add the solvent to the weighed Gnf-2 powder slowly to avoid splashing.

If necessary, sonication or gentle vortexing can be used to aid dissolution.

3. Use in Experiments:

All procedures involving Gnf-2, both in its solid and dissolved state, should be conducted

within a chemical fume hood.

Avoid direct contact with the skin and eyes.

Ensure all containers are clearly and accurately labeled.

4. Spill Management:

In case of a small spill of the solid, carefully sweep it up using absorbent paper and place it

in a sealed container for disposal. Avoid raising dust.

For a liquid spill, absorb it with an inert material (e.g., vermiculite, sand) and place it in a

sealed container for disposal.[6]

Clean the spill area with a suitable solvent (e.g., ethanol) followed by soap and water.

For large spills, evacuate the area and contact your institution's environmental health and

safety department.

Disposal Plan
All waste containing Gnf-2, including empty containers, contaminated PPE, and

experimental waste, must be disposed of as hazardous chemical waste.
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Collect waste in clearly labeled, sealed containers.

Follow all local, state, and federal regulations for hazardous waste disposal. Do not dispose

of Gnf-2 down the drain.

Experimental Workflow for Handling Gnf-2
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Caption: Workflow for the safe handling of Gnf-2 from preparation to disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. GNF-2 - LKT Labs [lktlabs.com]

2. labshake.com [labshake.com]

3. medchemexpress.com [medchemexpress.com]

4. cdn.skfmediahub.skf.com [cdn.skfmediahub.skf.com]

5. floridahealth.gov [floridahealth.gov]

6. resources.rndsystems.com [resources.rndsystems.com]

To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
Gnf-2]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1684429#personal-protective-equipment-for-
handling-gnf-2]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b1684429?utm_src=pdf-body
https://www.benchchem.com/product/b1684429?utm_src=pdf-body
https://www.benchchem.com/product/b1684429?utm_src=pdf-body-img
https://www.benchchem.com/product/b1684429?utm_src=pdf-body
https://www.benchchem.com/product/b1684429?utm_src=pdf-custom-synthesis
https://lktlabs.com/product/gnf-2/?page&product=gnf-2&post_type=product&add_to_wishlist=21675
https://labshake.com/product/a563faff-bc7c-461a-84f4-c3f7e4c3f996/-GNF-2
https://www.medchemexpress.com/GNF-2.html
https://cdn.skfmediahub.skf.com/api/public/094cab89da4d51b1/pdf_preview_medium/LGNL_2_EN_pdf_preview_medium.pdf
https://www.floridahealth.gov/diseases-and-conditions/ebola/_documents/ebola-personal-protective-equipment-guidance.pdf
https://resources.rndsystems.com/pdfs/msds/FAB233V.pdf
https://www.benchchem.com/product/b1684429#personal-protective-equipment-for-handling-gnf-2
https://www.benchchem.com/product/b1684429#personal-protective-equipment-for-handling-gnf-2
https://www.benchchem.com/product/b1684429#personal-protective-equipment-for-handling-gnf-2
https://www.benchchem.com/product/b1684429#personal-protective-equipment-for-handling-gnf-2
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1684429?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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